Cas no 403619-69-2 (methyl 5-acetyl-2-methylfuran-3-carboxylate)

methyl 5-acetyl-2-methylfuran-3-carboxylate structure
403619-69-2 structure
Product Name:methyl 5-acetyl-2-methylfuran-3-carboxylate
CAS No:403619-69-2
MF:C9H10O4
MW:182.173303127289
CID:2126821
PubChem ID:10866962
Update Time:2025-04-21

methyl 5-acetyl-2-methylfuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 5-acetyl-2-methylfuran-3-carboxylate
    • SCHEMBL12494900
    • 5-acetyl-2-methyl-furan-3-carboxylic acid methyl ester
    • ZXGBIKDFARSQKO-UHFFFAOYSA-N
    • EN300-1852151
    • 403619-69-2
    • DB-343405
    • Inchi: 1S/C9H10O4/c1-5(10)8-4-7(6(2)13-8)9(11)12-3/h4H,1-3H3
    • InChI Key: ZXGBIKDFARSQKO-UHFFFAOYSA-N
    • SMILES: O1C(C(C)=O)=CC(C(=O)OC)=C1C

Computed Properties

  • Exact Mass: 182.05790880Da
  • Monoisotopic Mass: 182.05790880Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 56.5Ų

methyl 5-acetyl-2-methylfuran-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1852151-0.05g
methyl 5-acetyl-2-methylfuran-3-carboxylate
403619-69-2
0.05g
$587.0 2023-09-19
Enamine
EN300-1852151-0.1g
methyl 5-acetyl-2-methylfuran-3-carboxylate
403619-69-2
0.1g
$615.0 2023-09-19
Enamine
EN300-1852151-0.25g
methyl 5-acetyl-2-methylfuran-3-carboxylate
403619-69-2
0.25g
$642.0 2023-09-19
Enamine
EN300-1852151-0.5g
methyl 5-acetyl-2-methylfuran-3-carboxylate
403619-69-2
0.5g
$671.0 2023-09-19
Enamine
EN300-1852151-1.0g
methyl 5-acetyl-2-methylfuran-3-carboxylate
403619-69-2
1g
$1014.0 2023-06-01
Enamine
EN300-1852151-2.5g
methyl 5-acetyl-2-methylfuran-3-carboxylate
403619-69-2
2.5g
$1370.0 2023-09-19
Enamine
EN300-1852151-5.0g
methyl 5-acetyl-2-methylfuran-3-carboxylate
403619-69-2
5g
$2940.0 2023-06-01
Enamine
EN300-1852151-10.0g
methyl 5-acetyl-2-methylfuran-3-carboxylate
403619-69-2
10g
$4360.0 2023-06-01
Enamine
EN300-1852151-1g
methyl 5-acetyl-2-methylfuran-3-carboxylate
403619-69-2
1g
$699.0 2023-09-19
Enamine
EN300-1852151-5g
methyl 5-acetyl-2-methylfuran-3-carboxylate
403619-69-2
5g
$2028.0 2023-09-19
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.